molecular formula C14H26O2 B15494772 Methyl cyclododecanecarboxylate CAS No. 1855-59-0

Methyl cyclododecanecarboxylate

Cat. No.: B15494772
CAS No.: 1855-59-0
M. Wt: 226.35 g/mol
InChI Key: GNQJGSLILWBFNR-UHFFFAOYSA-N
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Description

Methyl cyclododecanecarboxylate is a useful research compound. Its molecular formula is C14H26O2 and its molecular weight is 226.35 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

methyl cyclododecanecarboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H26O2/c1-16-14(15)13-11-9-7-5-3-2-4-6-8-10-12-13/h13H,2-12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNQJGSLILWBFNR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1CCCCCCCCCCC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H26O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00339908
Record name Methyl cyclododecanecarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00339908
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

226.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1855-59-0
Record name Methyl cyclododecanecarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00339908
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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